Cas no 166196-84-5 (1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one)

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one structure
166196-84-5 structure
Product Name:1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
CAS No:166196-84-5
MF:C10H11ClN2O
MW:210.66014122963
MDL:MFCD18651787
CID:1073101
PubChem ID:16108973
Update Time:2025-04-20

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
    • 1-(2-chloropyridin-3-yl)-3-dimethylaminopropenone
    • 1-(2-chloropyridin-3-yl)-3-dimethylamino-propenone
    • AG-L-22242
    • CTK4D2281
    • KB-212981
    • MFCD18651787
    • SCHEMBL504041
    • KD-0700
    • 166196-84-5
    • VJWLVZNRISQMLV-FNORWQNLSA-N
    • J-501812
    • SCHEMBL504040
    • (2E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
    • AKOS015851060
    • (E)-1-(2-chloropyridin-3 -yl)-3 -(dimethylamino)prop -2-en-1 -one
    • CS-0333916
    • (E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
    • 2-Propen-1-one, 1-(2-chloro-3-pyridinyl)-3-(dimethylamino)-
    • MDL： MFCD18651787
    • Inchi： 1S/C10H11ClN2O/c1-13(2)7-5-9(14)8-4-3-6-12-10(8)11/h3-7H,1-2H3/b7-5+
    • InChI Key： VJWLVZNRISQMLV-FNORWQNLSA-N
    • SMILES： ClC1C(=CC=CN=1)C(/C=C/N(C)C)=O

Computed Properties

  • Exact Mass: 210.05613
  • Monoisotopic Mass: 210.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 33.2

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Security Information

  • HazardClass：IRRITANT

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR303726-500mg
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
 166196-84-5
500mg
 £186.00 2023-09-02
Apollo Scientific
OR303726-1g
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
 166196-84-5
1g
 £250.00 2023-09-02
abcr
AB303652-1 g
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, 95%; .
 166196-84-5 95%
1 g
 €478.80 2023-07-19
abcr
AB303652-5 g
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, 95%; .
 166196-84-5 95%
5 g
 €1,349.00 2023-07-19
Matrix Scientific
059555-500mg
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95%
 166196-84-5 >95%
500mg
 $390.00 2023-09-08
Matrix Scientific
059555-1g
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95%
 166196-84-5 >95%
1g
 $487.00 2023-09-08
Matrix Scientific
059555-5g
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95%
 166196-84-5 >95%
5g
 $1118.00 2023-09-08
Alichem
A029194973-5g
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
 166196-84-5 95%
5g
 $767.34 2022-04-02
Key Organics Ltd
KD-0700-1MG
1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
 166196-84-5 >95%
1mg
 £37.00 2025-02-08
Key Organics Ltd
KD-0700-5MG
1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
 166196-84-5 >95%
5mg
 £46.00 2025-02-08

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:166196-84-5)1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
Order Number:A1135608
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:40
Price ($):266.0
Email:sales@amadischem.com

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166196-84-5 (1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one) Related Products

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Amadis Chemical Company Limited
(CAS:166196-84-5)1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
A1135608
Purity:99%
Quantity:1g
Price ($):266.0
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